4-Cyano-3-(4-methoxyphenyl)methylmercaptopyridine

• Molecular Formula: C14H12N2OS
• Molecular Weight: 256.32 g/mol
• IUPAC Name: 3-[(4-methoxyphenyl)methylsulfanyl]pyridine-4-carbonitrile
• InChI: InChI=1S/C14H12N2OS/c1-17-13-4-2-11(3-5-13)10-18-14-9-16-7-6-12(14)8-15/h2-7,9H,10H2,1H3
• InChI Key: ATYLTERIHXJOIS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CSC2=C(C=CN=C2)C#N

Description

4-Cyano-3-(4-methoxyphenyl)methylmercaptopyridine is a useful research compound. Its molecular formula is C14H12N2OS and its molecular weight is 256.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6.2 g (40 mmol) of p-methoxybenzylmercaptan in 9.8 mL of 4.4M sodium methoxide in methanol was added dropwise to a solution of 5.52 g (40 mmol) of 3-chloro-4-cyanopyridine in dry acetonitrile that has been cooled in an ice bath. After addition was complete the solution was allowed to warm to room temperature over 2 hours. The solvent was concentrated and the residue was partitioned between dichloromethane and water. The aqueous layer was extracted with two portions of dichloromethane and the combined extracts were washed with brine, dried (MgSO4) and concentrated to afford 6.1 g (60%) of a pale yellow crystalline solid, m.p. 80°-81° C.